WHI-P180 hydrochloride
Overview
Description
WHI-P180 hydrochloride, also known as Janex 3 hydrochloride, is a multi-kinase inhibitor . It inhibits RET, KDR, and EGFR with IC50s of 5 nM, 66 nM, and 4 μM, respectively . It is also a potent inhibitor of IgE-mediated mast cell responses to allergens in vitro and in vivo .
Molecular Structure Analysis
The molecular formula of WHI-P180 hydrochloride is C16H15N3O3·HCl, and its molecular weight is 333.77 . The structure is confirmed by NMR .Physical And Chemical Properties Analysis
WHI-P180 hydrochloride is a solid at 20 degrees Celsius . It should be stored under inert gas and is sensitive to air and moisture . The compound appears as a white to light gray to light yellow powder or crystal .Scientific Research Applications
Chemical Properties
WHI-P180 hydrochloride is a chemical compound with the molecular formula C16H15N3O3·HCl and a molecular weight of 333.77 . It appears as a white to light gray to light yellow powder or crystal .
Storage and Handling
This compound is air sensitive and hygroscopic . It should be stored under inert gas and the storage conditions are subject to change without notice . After reconstitution, aliquots should be frozen at -20°C. Stock solutions are stable for up to 6 months at -20°C .
Biological Activity
WHI-P180 hydrochloride is a potent inhibitor of IgE-mediated mast cell responses to allergens in vitro and in vivo . This means it can potentially be used in the treatment of allergic reactions.
Inhibition of Cyclin-Dependent Kinase 2 (Cdk2)
WHI-P180 hydrochloride also inhibits cyclin-dependent kinase 2 (Cdk2) by blocking the ATP site . The IC50 value for Cdk2 is 1 µM . This suggests that it could be used in cancer research, as Cdk2 is often overexpressed in cancer cells.
Availability and Pricing
WHI-P180 hydrochloride is commercially available and can be purchased from various chemical suppliers . However, pricing and availability may vary.
Safety Data
Safety data sheets (SDS) are available for WHI-P180 hydrochloride . These provide information on the hazards of the compound and the necessary precautions for safe handling and use.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-[(6,7-dimethoxyquinazolin-4-yl)amino]phenol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3.ClH/c1-21-14-7-12-13(8-15(14)22-2)17-9-18-16(12)19-10-4-3-5-11(20)6-10;/h3-9,20H,1-2H3,(H,17,18,19);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJLLZROGIFJFJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=CC=C3)O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
WHI-P180 hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tetrasodium;[[5-(2,4-dioxo-1,3-diazinan-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] [oxido-[oxido(phenoxy)phosphoryl]oxyphosphoryl] phosphate](/img/structure/B1139095.png)
![(4R)-4-[(3R,5R,8S,9S,10S,17R)-3-[(2S)-2-amino-3-carboxypropanoyl]oxy-10-methyl-1,2,3,4,5,6,7,8,9,11,12,13,14,15,16,17-hexadecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid](/img/structure/B1139110.png)
